Cas no 1806953-77-4 (2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride
• CAS No: 1806953-77-4
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892709
• Update Time: 2025-05-23

2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)6-2(10)1-3(12(13)14)4(11-6)5(8)9/h1,5H
• InChI Key： CZCNNOPXNVMYJH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride (CAS No. 1806953-77-4) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride, identified by the CAS number 1806953-77-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry and biochemistry. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a nitro group, and a sulfonyl chloride moiety, makes it a valuable intermediate for synthesizing complex molecules with tailored biological activities.

The difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. Compounds featuring this group have been extensively studied for their potential in oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. For instance, recent research has highlighted the use of difluoromethylated compounds in the development of kinase inhibitors, where the electron-withdrawing nature of the difluoromethyl group helps in optimizing the interactions with target enzymes.

The iodo substituent at the 5-position of the pyridine ring adds another layer of reactivity to the molecule. Iodine is a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing biaryl structures. These types of reactions are pivotal in the synthesis of natural products, agrochemicals, and pharmaceuticals. The ability to introduce aryl or vinyl groups at this position makes 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The nitro group at the 3-position contributes to the electron-deficient nature of the pyridine ring, influencing its electronic properties and reactivity. Nitro groups can be reduced to amino groups under mild conditions, providing a pathway to introduce amine functionalities into the molecule. This transformation is particularly useful in medicinal chemistry for generating pharmacophores that interact with biological targets such as enzymes and receptors. Additionally, nitro compounds have been explored for their potential in photodynamic therapy due to their ability to generate reactive oxygen species upon irradiation.

The terminal sulfonyl chloride group is a powerful electrophile that readily reacts with nucleophiles such as alcohols and amines to form sulfonates and sulfonamides. These derivatives are crucial in drug development as they can enhance solubility, improve binding interactions, and serve as linkers in peptide and protein modifications. The sulfonyl chloride functionality also allows for further derivatization through nucleophilic substitution reactions, enabling chemists to tailor molecular structures with specific biological properties.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride. For example, transition-metal-catalyzed cross-coupling reactions have been optimized for incorporating diverse aryl or heteroaryl groups at the 5-iodo position, leading to libraries of structurally diverse compounds. These libraries are then subjected to high-throughput screening (HTS) or structure-based drug design (SBDD) approaches to identify lead candidates with desired biological activities.

In addition to its role as a synthetic intermediate, this compound has been investigated for its potential bioactivities. Preliminary studies suggest that derivatives of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride may exhibit inhibitory effects on certain enzymes involved in cancer progression. The combination of the electron-withdrawing effects of the nitro and difluoromethyl groups with the aromatic system may disrupt key signaling pathways relevant to tumor growth and survival. Further investigation into these bioactivities is warranted through both computational modeling and experimental validation.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Its ability to withstand harsh conditions while maintaining functional integrity ensures that it remains a reliable reagent in multi-step syntheses. This reliability is critical for large-scale production where consistency and yield are paramount.

From a regulatory perspective, 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride (CAS No. 1806953-77-4) must be handled with appropriate safety measures due to its reactive nature. While it does not fall under categories of hazardous materials such as flammables or corrosives, proper personal protective equipment (PPE) should be used during handling to prevent exposure. Storage conditions should also be optimized to maintain stability and prevent degradation.

In conclusion,2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride represents a fascinating compound with multiple functional handles that make it indispensable in modern chemical biology. Its structural versatility allows for extensive derivatization into molecules with tailored properties suitable for pharmaceutical development. As research continues to uncover new synthetic strategies and biological applications,2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-sulfonyl chloride is poised to remain at the forefront of innovation in drug discovery and molecular science.